Cas no 881673-80-9 (1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester)
881673-80-9 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester
CAS No:881673-80-9
MF:C12H10BrNO4S
MW:344.181101322174
CID:1922168
PubChem ID:66924623
Update Time:2025-04-21
1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester
- DB-125293
- 881673-80-9
- methyl 5-bromo-1-(phenylsulfonyl)-1H-pyrrole-3-carboxylate
- DTXSID801191557
- SCHEMBL1156081
- HBMWMTIYNWMGRB-UHFFFAOYSA-N
-
- Inchi: 1S/C12H10BrNO4S/c1-18-12(15)9-7-11(13)14(8-9)19(16,17)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key: HBMWMTIYNWMGRB-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)OC)=CN1S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 342.95139Da
- Monoisotopic Mass: 342.95139Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 73.8Ų
1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
881673-80-9 (1H-Pyrrole-3-carboxylic acid, 5-bromo-1-(phenylsulfonyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk